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Ethyl 4-chloro-2-methylpyrimidine-
Compound Name:
5-carboxylate

cat. No.: B1315276

For Researchers, Scientists, and Drug Development Professionals

Shikimic acid, a naturally occurring cyclohexene derivative, is a versatile and highly valuable
chiral building block in the synthesis of complex organic molecules. Its rigid, stereochemically
rich framework provides an excellent starting point for the enantioselective synthesis of a
variety of pharmaceuticals and natural products. This document provides detailed application
notes and protocols for the use of shikimic acid in the synthesis of the antiviral drug Oseltamivir
(Tamiflu®) and the natural product (-)-Zeylenone.

Application: Synthesis of Oseltamivir (Tamiflu®)

Oseltamivir is an antiviral drug used to treat and prevent influenza A and B viruses. The
commercial synthesis of Oseltamivir famously starts from (-)-shikimic acid, which is extracted
from the seeds of the Chinese star anise (lllicium verum). The synthesis developed by Nie, Shi,
Ko, and Lu provides a practical and efficient route to Oseltamivir phosphate in eight steps with
a high overall yield.[1][2][3]

Workflow for the Synthesis of Oseltamivir from Shikimic Acid
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Synthesis of Oseltamivir from Shikimic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A short and practical synthesis of oseltamivir phosphate (Tamiflu) from (-)-shikimic acid -
PubMed [pubmed.nchbi.nlm.nih.gov]

e 2. Ashort and practical synthesis of oseltamivir phosphate (Tamiflu) from (-)-shikimic acid. |
Semantic Scholar [semanticscholar.org]

e 3. pubs.acs.org [pubs.acs.org]

 To cite this document: BenchChem. [Application Notes: Shikimic Acid as a Chiral Building
Block in Complex Organic Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1315276#use-as-a-building-block-in-complex-
organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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